Cas no 870778-95-3 (3-Acetyl-2-fluorophenylboronic acid)

3-Acetyl-2-fluorophenylboronic acid structure

870778-95-3 structure

Product Name:3-Acetyl-2-fluorophenylboronic acid

CAS No:870778-95-3

MF:C₈H₈BFO₃

MW:181.956726074219

MDL:MFCD07369741

CID:828019

PubChem ID:24883813

Update Time:2024-12-09

3-Acetyl-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (3-Acetyl-2-fluorophenyl)boronic acid
- 3-Acetyl-2-fluorophenylboronic acid
- B-(3-Acetyl-2-fluorophenyl)boronic acid (ACI)
- Boronic acid, (3-acetyl-2-fluorophenyl)- (9CI)
- SEMRLZGDJZRZMC-UHFFFAOYSA-N
- (3-Acetyl-2-fluorophenyl)boronicacid
- DTXSID30584641
- E97766
- SCHEMBL1066809
- AKOS015837536
- EN300-7359602
- BS-23040
- Z1255356871
- CS-0174295
- MFCD07369741
- AB32202
- 870778-95-3
- MDL： MFCD07369741
- Inchi： 1S/C8H8BFO3/c1-5(11)6-3-2-4-7(8(6)10)9(12)13/h2-4,12-13H,1H3
- InChI Key： SEMRLZGDJZRZMC-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(F)=C(B(O)O)C=CC=1

Computed Properties

Exact Mass: 182.05500
Monoisotopic Mass: 182.0550524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53000
LogP: -0.29190

3-Acetyl-2-fluorophenylboronic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

3-Acetyl-2-fluorophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A175878-100mg	3-Acetyl-2-fluorophenylboronic acid	870778-95-3		100mg	$ 64.00	2023-04-19
TRC	A175878-250mg	3-Acetyl-2-fluorophenylboronic acid	870778-95-3		250mg	$ 75.00	2023-04-19
TRC	A175878-500mg	3-Acetyl-2-fluorophenylboronic acid	870778-95-3		500mg	$ 87.00	2023-04-19
TRC	A175878-1g	3-Acetyl-2-fluorophenylboronic acid	870778-95-3		1g	$ 98.00	2023-04-19
Alichem	A019114278-100g	(3-Acetyl-2-fluorophenyl)boronic acid	870778-95-3	95%	100g	$501.60	2023-08-31
Chemenu	CM137279-50g	(3-Acetyl-2-fluorophenyl)boronic acid	870778-95-3	98%	50g	$360	2021-08-05
Chemenu	CM137279-50g	(3-Acetyl-2-fluorophenyl)boronic acid	870778-95-3	98%	50g	$360	2022-08-31
abcr	AB271568-1 g	3-Acetyl-2-fluorophenylboronic acid, 98%; .	870778-95-3	98%	1g	€84.50	2023-04-26
abcr	AB271568-5 g	3-Acetyl-2-fluorophenylboronic acid, 98%; .	870778-95-3	98%	5g	€169.50	2023-04-26
abcr	AB271568-25 g	3-Acetyl-2-fluorophenylboronic acid, 98%; .	870778-95-3	98%	25g	€424.50	2023-04-26

3-Acetyl-2-fluorophenylboronic acid Production Method

Production Method 1

1383575-71-0

870778-95-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: 1-Hexadecanaminium, N,N,N-trimethyl-, (PB-7-34-111′1′2)-oxodiperoxy(2-pyridineca… Solvents: Water ; 24 h, 50 °C

Reference

Controlled and Predictably Selective Oxidation of Activated and Unactivated C(sp3)-H Bonds Catalyzed by a Molybdenum-Based Metallomicellar Catalyst in Water

Thiruvengetam, Prabaharan; et al, Journal of Organic Chemistry, 2022, 87(6), 4061-4077